2-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl)-N-(naphthalen-1-yl)acetamide
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Description
2-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C28H28N4O5 and its molecular weight is 500.555. The purity is usually 95%.
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Scientific Research Applications
Antidepressant and Antianxiety Applications
- A study by Kumar et al. (2017) synthesized compounds similar in structure and evaluated their antidepressant and antianxiety effects in mice, showing significant activity in behavioral tests.
5-HT3 Receptor Antagonism
- Research by Mahesh et al. (2004) focused on similar compounds' antagonism to the serotonin 5-HT3 receptor, which could have implications in treating conditions like irritable bowel syndrome.
Inhibitors for ACAT-1
- Shibuya et al. (2018) identified a compound structurally related as a potent inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, suggesting potential in treating diseases involving ACAT-1 overexpression.
Antipsychotic Potential
- Raviña et al. (2000) synthesized and evaluated compounds for their potential as antipsychotic agents, demonstrating affinity for various dopamine and serotonin receptors.
Memory Enhancement
- A study by Li Ming-zhu (2008) synthesized a compound that showed effects on memory enhancement in mice.
Antioxidant Activity
- Kaczor et al. (2021) designed a compound as a dopamine D2 receptor agonist with antioxidant activity, potentially useful for Parkinson’s disease treatment.
Antibacterial Potential
- Hussain et al. (2018) synthesized a series of compounds that showed antibacterial activity against various bacterial strains.
Antimalarial Activity
- Research on derivatives of a structurally similar compound by Herrin et al. (1975) demonstrated activity against Plasmodium berghei, indicating potential as antimalarial agents.
Antiproliferative Effects
- Kothanahally S Sharath Kumar et al. (2014) found that certain thiazolidinone analogues had significant antiproliferative effects on human leukemic cells.
Properties
IUPAC Name |
2-[2-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-5-methoxy-4-oxopyridin-1-yl]-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28N4O5/c1-36-26-18-32(19-27(34)29-23-9-4-7-20-6-2-3-8-22(20)23)21(16-24(26)33)17-30-11-13-31(14-12-30)28(35)25-10-5-15-37-25/h2-10,15-16,18H,11-14,17,19H2,1H3,(H,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFTGLYOMNVUAAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN(C(=CC1=O)CN2CCN(CC2)C(=O)C3=CC=CO3)CC(=O)NC4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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